
Turletricin: A Technical Guide to its Antifungal
Spectrum and Mechanism of Action

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Turletricin

Cat. No.: B15559468 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Turletricin (also known as SF001 and AM-2-19) is a next-generation polyene antifungal agent

developed as an analog of amphotericin B (AmB).[1][2] Engineered to mitigate the notorious

nephrotoxicity associated with AmB, Turletricin exhibits a high selectivity for fungal ergosterol

over mammalian cholesterol.[2][3] This targeted action, achieved through specific chemical

modifications, allows for potent fungicidal activity with a potentially improved safety profile.[4]

This technical guide provides a comprehensive overview of the currently available data on the

antifungal spectrum of Turletricin, details the experimental methodologies for its evaluation,

and explores the implicated signaling pathways in fungal cells.

Mechanism of Action
Like other polyenes, Turletricin's primary mechanism of action is the extraction of ergosterol

from the fungal cell membrane.[2][5] Ergosterol is a critical component for maintaining the

integrity and fluidity of the fungal plasma membrane. By binding to and sequestering

ergosterol, Turletricin disrupts the membrane's structure, leading to the formation of pores,

leakage of essential intracellular components, and ultimately, fungal cell death.[6] The key

innovation in Turletricin's design is its enhanced affinity for ergosterol and reduced interaction

with cholesterol, the primary sterol in mammalian cell membranes, which is the basis for its

reduced toxicity.[2][4]
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Antifungal Activity Spectrum
The in vitro activity of Turletricin has been evaluated against a range of clinically important

fungal pathogens, demonstrating a broad spectrum of activity. The available quantitative data,

primarily in the form of Minimum Inhibitory Concentration (MIC) values, are summarized below.

Table 1: In Vitro Antifungal Activity of Turletricin (SF001)
against Candida Species

Species
Number
of
Isolates

Turletrici
n (SF001)
MIC
Range
(mg/L)

Turletrici
n (SF001)
MIC₅₀
(mg/L)

Turletrici
n (SF001)
MIC₉₀
(mg/L)

Amphoter
icin B
MIC₅₀
(mg/L)

Amphoter
icin B
MIC₉₀
(mg/L)

Candida

spp. (all)
56 0.125 - 4 0.25 1 0.5 0.5

Candida

albicans
20 0.125 - 0.5 0.25 0.5 0.5 0.5

Candida

glabrata
10 0.25 - 1 0.5 1 0.5 1

Candida

parapsilosi

s

10 0.125 - 1 0.25 1 0.5 1

Candida

tropicalis
8 0.25 - 1 0.5 1 0.5 1

Candida

krusei
8 0.5 - 4 1 4 1 2

Data sourced from Vahedi-Shahandashti et al. (2025).[4][7]

Table 2: In Vitro Antifungal Activity of Turletricin (SF001)
against Aspergillus Species
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Species
Number
of
Isolates

Turletrici
n (SF001)
MIC
Range
(mg/L)

Turletrici
n (SF001)
MIC₅₀
(mg/L)

Turletrici
n (SF001)
MIC₉₀
(mg/L)

Amphoter
icin B
MIC₅₀
(mg/L)

Amphoter
icin B
MIC₉₀
(mg/L)

Aspergillus

spp. (all)
41 0.125 - 2 0.5 1 1 4

Aspergillus

fumigatus
15 0.125 - 1 0.5 1 1 2

Aspergillus

flavus
10 0.25 - 2 0.5 2 2 4

Aspergillus

niger
8 0.5 - 2 1 2 1 4

Aspergillus

terreus
8 0.25 - 1 0.5 1 2 4

Data sourced from Vahedi-Shahandashti et al. (2025).[4][7]

Notably, Turletricin demonstrates potent activity against Aspergillus terreus, a species known

for its intrinsic resistance to amphotericin B.[4][7]

Experimental Protocols
The in vitro antifungal activity of Turletricin is determined using standardized broth

microdilution methods, primarily following the guidelines established by the Clinical and

Laboratory Standards Institute (CLSI).

Broth Microdilution Susceptibility Testing for Yeasts
(adapted from CLSI M27)

Inoculum Preparation:

Yeast isolates are subcultured on a suitable agar medium (e.g., Sabouraud Dextrose Agar)

and incubated at 35°C for 24-48 hours to ensure purity and viability.
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A suspension of the yeast is prepared in sterile saline, and the turbidity is adjusted to

match a 0.5 McFarland standard, which corresponds to approximately 1-5 x 10⁶ CFU/mL.

The suspension is further diluted in RPMI 1640 medium (with L-glutamine, without

bicarbonate, and buffered with MOPS) to achieve a final inoculum concentration of 0.5-2.5

x 10³ CFU/mL in the test wells.

Antifungal Agent Preparation:

Turletricin is dissolved in a suitable solvent (e.g., dimethyl sulfoxide) to create a stock

solution.

Serial twofold dilutions of Turletricin are prepared in RPMI 1640 medium in 96-well

microtiter plates. The final concentration range typically spans from 0.03 to 16 mg/L.

Incubation:

The inoculated microtiter plates are incubated at 35°C for 24-48 hours.

Endpoint Determination:

The Minimum Inhibitory Concentration (MIC) is determined as the lowest concentration of

Turletricin that causes a significant inhibition of growth (typically ≥50% reduction in

turbidity) compared to the drug-free growth control well.

Broth Microdilution Susceptibility Testing for Molds
(adapted from CLSI M38)

Inoculum Preparation:

Molds are grown on a suitable agar medium (e.g., Potato Dextrose Agar) at 35°C for 7

days, or until adequate sporulation is observed.

A conidial suspension is prepared by gently scraping the surface of the culture with a

sterile, wetted swab or loop.

The suspension is transferred to a sterile tube containing saline and allowed to settle for

15-20 minutes.
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The upper homogenous suspension is transferred to a new tube, and the turbidity is

adjusted with a spectrophotometer at 530 nm to an optical density that corresponds to a

final inoculum concentration of 0.4-5 x 10⁴ CFU/mL.

Antifungal Agent Preparation and Incubation:

The preparation of the antifungal agent and the incubation conditions are similar to those

described for yeasts, with incubation times typically extending to 48-72 hours, depending

on the growth rate of the mold.

Endpoint Determination:

For polyenes like Turletricin, the MIC is read as the lowest concentration that shows

100% inhibition of growth (optically clear well).

Preparation

Assay Analysis
Fungal Isolate Culture Inoculum Preparation

Inoculation of Microtiter Plates

Turletricin Serial Dilution

Incubation (35°C) MIC Endpoint Reading Data Analysis & Interpretation
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General workflow for determining the Minimum Inhibitory Concentration (MIC) of Turletricin.

Signaling Pathways
The primary mechanism of Turletricin, ergosterol extraction, directly induces significant stress

on the fungal cell membrane. While specific research on the downstream signaling pathways

activated by Turletricin is not yet available, it is highly probable that fungi respond to this

membrane stress by activating conserved signaling cascades that are crucial for maintaining

cell wall integrity and osmotic balance. The most likely pathways to be involved are the High

Osmolarity Glycerol (HOG) pathway and the Cell Wall Integrity (CWI) pathway, which is often

mediated by Protein Kinase C (PKC).
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Inferred Fungal Stress Response to Turletricin
The binding of Turletricin to ergosterol and its subsequent extraction from the plasma

membrane would be perceived by the fungal cell as a major stress event. This would likely

trigger a series of signaling events aimed at mitigating the damage and promoting survival.

Fungal Cell Membrane

Fungal Cellular Response

Turletricin
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Binds & Extracts
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HOG Pathway Activation CWI (PKC) Pathway Activation

Fungicidal Effect
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Click to download full resolution via product page

Inferred signaling response of a fungal cell to Turletricin-induced membrane stress.
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High Osmolarity Glycerol (HOG) Pathway: This MAPK (Mitogen-Activated Protein Kinase)

cascade is a key sensor of osmotic and membrane stress.[8][9] The disruption of the plasma

membrane by Turletricin would likely lead to a loss of osmotic balance, triggering the HOG

pathway to promote the production of osmolytes like glycerol, in an attempt to stabilize the

cell.[9]

Cell Wall Integrity (CWI) Pathway: This pathway, typically regulated by Protein Kinase C

(PKC), responds to insults to the cell wall and the underlying plasma membrane.[10][11] The

damage caused by Turletricin would be expected to activate the CWI pathway, leading to a

compensatory reinforcement of the cell wall, often through increased chitin synthesis.[11]

While these pathways represent the cell's attempt to survive, the potent and rapid action of

Turletricin in extracting ergosterol likely overwhelms these compensatory mechanisms,

leading to the observed fungicidal effect.[3]

Conclusion
Turletricin is a promising new antifungal agent with a broad spectrum of activity against

clinically relevant yeasts and molds, including species that are resistant to existing therapies.

Its mechanism of action, selective ergosterol extraction, offers the potential for reduced toxicity

compared to its predecessor, amphotericin B. Further research is needed to fully elucidate its

activity against a wider range of fungal pathogens and to confirm the specific downstream

signaling events in fungal cells. The data presented in this guide provide a solid foundation for

researchers and drug development professionals interested in the further exploration and

clinical application of this novel antifungal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.researchgate.net/figure/Amphotericin-B-action-mechanisms-on-fungal-cells-Amphotericin-B-exerts-its-action-at_fig1_231614258
https://pmc.ncbi.nlm.nih.gov/articles/PMC12135503/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12135503/
https://www.medchemexpress.com/am-2-19.html
https://go.drugbank.com/drugs/DB00681
https://pubmed.ncbi.nlm.nih.gov/40261080/
https://pubmed.ncbi.nlm.nih.gov/40261080/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3749383/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3749383/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11113482/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11113482/
https://research.monash.edu/en/publications/activation-of-stress-signalling-pathways-enhances-tolerance-of-fu/
https://www.mdpi.com/2309-608X/7/9/739
https://www.benchchem.com/product/b15559468#spectrum-of-antifungal-activity-of-turletricin
https://www.benchchem.com/product/b15559468#spectrum-of-antifungal-activity-of-turletricin
https://www.benchchem.com/product/b15559468#spectrum-of-antifungal-activity-of-turletricin
https://www.benchchem.com/product/b15559468#spectrum-of-antifungal-activity-of-turletricin
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15559468?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15559468?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15559468?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

